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CAS No.: 83027-13-8
Cat. No.: B3156462
Get Quote
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Disclaimer: This document provides general guidance for the proper disposal of the research
chemical Amn082. Specific disposal protocols for Amn082 are not readily available in public
resources. Therefore, it is imperative to consult the official Safety Data Sheet (SDS) provided
by your supplier and to contact your institution's Environmental Health and Safety (EHS) office
for procedures compliant with local, state, and federal regulations. Treat Amn082 as a
potentially hazardous material at all times.

AmnO082 is a selective, orally bioavailable allosteric agonist of the metabotropic glutamate
receptor 7 (mGIuR7).[1] Due to its biological activity and the fact that its hazards are not fully
characterized, proper handling and disposal are critical to ensure laboratory safety and
environmental protection.

Immediate Safety and Handling Precautions

Before handling Amn082, ensure you are wearing appropriate Personal Protective Equipment
(PPE), including safety goggles, a lab coat, and chemical-resistant gloves. A product
information sheet from one supplier recommends avoiding ingestion, inhalation, and contact
with eyes, skin, or clothing, and washing thoroughly after handling.[2]
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Step-by-Step Disposal Protocol

The following is a general procedure for the disposal of research chemicals like Amn082. This
protocol should be adapted to your specific laboratory and institutional guidelines.

Step 1: Waste Identification and Segregation
» Solid Waste: Unused or expired solid Amn082.

e Liquid Waste: Solutions containing Amn082, typically dissolved in solvents like Dimethyl
Sulfoxide (DMSO).

o Contaminated Labware: Items such as pipette tips, vials, and gloves that have come into
direct contact with Amn082.

Step 2: Waste Collection and Containment
e Solid Amn082 Waste:
o Collect in a dedicated, sealed, and clearly labeled hazardous waste container.
o Do not mix with other chemical waste unless compatibility is confirmed.
e Amn082 Solutions (e.g., in DMSO):
o Collect in a designated, leak-proof, and sealed container for organic solvent waste.[3][4]

o The container must be compatible with the solvent used (e.g., a high-density polyethylene
container for DMSO solutions).

o Never dispose of Amn082 solutions down the sink.[5]
o Contaminated Sharps and Labware:

o Dispose of chemically contaminated sharps (needles, scalpels) in a designated, puncture-
resistant sharps container labeled for chemical waste.

o Place non-sharp contaminated items (e.g., microfuge tubes, pipette tips) into a durable,
sealed plastic bag or container clearly marked as hazardous chemical waste.
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Step 3: Labeling Hazardous Waste
Properly label every waste container with the following information:
e The words "Hazardous Waste."

e The full chemical name: "Amn082 (N,N'-bis(diphenylmethyl)-1,2-ethanediamine,
dihydrochloride)."

e The solvent used (e.g., "in DMSQ") and its concentration.

e The approximate quantity of waste.

e The date the waste was first added to the container (accumulation start date).
e The Principal Investigator's name and lab location.

Step 4: Storage and Disposal

o Store the sealed and labeled waste containers in a designated satellite accumulation area
within your laboratory.

e Ensure the storage area is secure and away from drains, heat sources, and incompatible
chemicals.

» Arrange for waste pickup through your institution's EHS office. Follow their specific
procedures for scheduling a collection.

Quantitative Data for Amn082

The following table summarizes key quantitative data for Amn082, compiled from various
suppliers and research articles.
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Property Value Source(s)
Molecular Formula C2sH2sN2 ¢ 2HCI

Molecular Weight 465.5 g/mol

CAS Number 97075-46-2

Purity >98%

Form Crystalline solid

Storage Temperature -20°C

Stability > 4 years (at -20°C)

DMSO: 100 mMWater: 5

Solubility (approx.) MEthanol: 1 mM

64 nM (for inhibiting CAMP in
CHO cells)

ECso

Visualizing Procedural and Biological Pathways

To further support laboratory operations, the following diagrams illustrate the recommended
disposal workflow and the known signaling pathway of Amn082.
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Key Actions

Step 1: Preparation & Segregation

Generate Amn082 Waste Consult SDS & EHS
(Solid, Liquid, or Contaminated Labware) (CRITICAL FIRST STEP)

i

Segregate Waste by Type

Step 2: Containv”nent & Labeling

Use Designated, Sealed
Hazardous Waste Container

'

Label Container Correctly:
- 'Hazardous Waste'
- Full Chemical Name
- Accumulation Date

Step 3: Fir?l Disposal

Store in Satellite
Accumulation Area

Contact EHS for Pickup

Document Waste Disposal

Click to download full resolution via product page

Caption: A workflow diagram outlining the key steps for the safe disposal of Amn082 waste.
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Caption: A simplified signaling pathway for the mGIuR7 allosteric agonist Amn082.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. benchchem.com [benchchem.com]

e 2. DMSO disposal: — Natur Total nutritional supplement [naturtotalshop.com]
e 3. uwaterloo.ca [uwaterloo.ca]

o 4. Disposal Standards - Department of Biology, University of York [york.ac.uk]

e 5. Guide to Laboratory Sink/Sewer Disposal of Wastes | Office of Clinical and Research
Safety [vumc.org]

» To cite this document: BenchChem. [Essential Safety and Disposal Procedures for Amn082].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3156462/docs#essential-safety-and-disposal-
procedures-for-amn082]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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